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Compound of Interest

Compound Name: tert-Butoxychlorodiphenylsilane

Cat. No.: B093950 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling protocols for tert-
Butoxychlorodiphenylsilane (TBCDPSCI). The information is intended to support laboratory

safety procedures and to ensure the well-being of personnel working with this compound. The

following sections detail the chemical and physical properties, known hazards, handling and

storage procedures, emergency protocols, and waste disposal of TBCDPSCI.

Chemical and Physical Properties
tert-Butoxychlorodiphenylsilane is an organosilicon compound widely used in organic

synthesis as a protecting group for alcohols.[1] Its bulky tert-butyl and diphenyl groups provide

significant steric hindrance, which imparts notable stability, particularly in acidic conditions.[1]

However, it is sensitive to moisture and will hydrolyze.[2]
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Property Value Reference(s)

Molecular Formula C₁₆H₁₉ClOSi [3]

Molecular Weight 290.86 g/mol [3]

Appearance Colorless to pale yellow liquid [2]

Boiling Point 90 °C @ 0.01 mmHg [4]

Flash Point 149 °C [4]

Density 1.057 g/mL at 25 °C [4]

Solubility
Miscible with most organic

solvents. Reacts with water.
[4]

Refractive Index 1.5665-1.5685 [4]

Hazard Identification and Classification
tert-Butoxychlorodiphenylsilane is classified as a hazardous substance. The primary

hazards are associated with its corrosivity and reactivity with water. Upon contact with

moisture, it hydrolyzes to produce hydrochloric acid (HCl), which is a corrosive and toxic gas.[5]

[6] The acute toxicity of chlorosilanes is largely attributed to the formation of HCl.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.chemicalbook.com/msds/tert-butoxychlorodiphenylsilane.pdf
https://www.chemicalbook.com/msds/tert-butoxychlorodiphenylsilane.pdf
https://cymitquimica.com/cas/58479-61-1/
https://www.chembk.com/en/chem/tert-Butyldiphenylsilyl%20chloride
https://www.chembk.com/en/chem/tert-Butyldiphenylsilyl%20chloride
https://www.chembk.com/en/chem/tert-Butyldiphenylsilyl%20chloride
https://www.chembk.com/en/chem/tert-Butyldiphenylsilyl%20chloride
https://www.chembk.com/en/chem/tert-Butyldiphenylsilyl%20chloride
https://www.benchchem.com/product/b093950?utm_src=pdf-body
https://globalsilicones.org/wp-content/uploads/2020/10/Chlorosilanes-Manual.pdf
https://haz-map.com/Agents/1584
https://www.ncbi.nlm.nih.gov/books/NBK208192/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category
GHS
Pictogram(s)

Signal Word
Hazard
Statement(s)

Flammable

Liquids
Category 4 None Warning

H227:

Combustible

liquid

Skin

Corrosion/Irritatio

n

Category 1B GHS05 Danger

H314: Causes

severe skin

burns and eye

damage

Serious Eye

Damage/Eye

Irritation

Category 1 GHS05 Danger

H318: Causes

serious eye

damage

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

(Respiratory

system)

GHS07 Warning

H335: May

cause respiratory

irritation

Data compiled from multiple Safety Data Sheets. It is important to consult the specific SDS for

the product you are using.

Experimental Protocols
Personal Protective Equipment (PPE)
Due to the corrosive nature of tert-Butoxychlorodiphenylsilane and its hydrolysis product,

hydrochloric acid, appropriate personal protective equipment is mandatory.
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PPE Item Specifications

Eye Protection Chemical safety goggles and a full-face shield.

Hand Protection

Chemical-resistant gloves are required. While

specific breakthrough times for tert-

Butoxychlorodiphenylsilane are not readily

available, for chlorosilanes in general, butyl

rubber or Viton® gloves are recommended.

Double gloving may be appropriate for extended

operations. Always inspect gloves for tears or

punctures before use.

Skin and Body Protection

A flame-retardant lab coat, worn over personal

clothing. For larger scale operations or in the

event of a spill, a chemical-resistant apron or

suit should be worn.

Respiratory Protection

Work should be conducted in a well-ventilated

chemical fume hood. If there is a risk of

exposure above the occupational exposure limit,

a NIOSH-approved respirator with an acid gas

cartridge is necessary.

Handling and Storage
Handling:

Always handle tert-Butoxychlorodiphenylsilane in a well-ventilated chemical fume

hood.[3]

Ground and bond containers when transferring material to prevent static discharge.[3]

Use non-sparking tools.[3]

Avoid contact with skin, eyes, and clothing.[3]

Keep away from heat, sparks, and open flames.[3]
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Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis from

atmospheric moisture.[2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[3]

Keep away from incompatible materials such as water, alcohols, acids, and oxidizing

agents.

Store in a corrosive-resistant container.[3]

Emergency Procedures
First Aid Measures
Immediate medical attention is required for all exposures.

Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

[3]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek immediate medical attention.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3]
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Spill and Leak Procedures
For small spills:

Evacuate the immediate area.

Wear appropriate PPE as outlined in section 3.1.

Contain the spill using a non-combustible absorbent material such as vermiculite, sand, or a

commercial chlorosilane spill absorbent. Do NOT use water or combustible materials like

paper towels.

Carefully collect the absorbed material into a dry, sealed container.

Ventilate the area and wash the spill site with a neutralizing agent (see section 4.3) followed

by soap and water, collecting the cleaning materials for proper disposal.

For large spills:

Evacuate the laboratory and alert emergency personnel.

Close the laboratory doors and post a warning sign.

Prevent entry to the area until it has been deemed safe by trained professionals.

Quenching and Neutralization Protocol
Unreacted tert-Butoxychlorodiphenylsilane and spill residues must be quenched and

neutralized before disposal. This should be performed in a chemical fume hood.

Dilute the tert-Butoxychlorodiphenylsilane or the absorbed spill material with an inert,

high-boiling point solvent such as toluene or heptane in a reaction flask equipped with a

stirrer and an addition funnel.

Cool the mixture in an ice bath.

Slowly add a solution of isopropanol to the mixture with vigorous stirring. The reaction is

exothermic, so the addition rate should be controlled to maintain a safe temperature.
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Once the addition of isopropanol is complete and the reaction has subsided, slowly add

methanol to ensure all the reactive material has been quenched.

Finally, very slowly and cautiously add water to the reaction mixture to hydrolyze any

remaining chlorosilane.

The resulting mixture can then be neutralized. For acidic solutions resulting from hydrolysis,

a weak base such as sodium bicarbonate or soda ash can be slowly added until the pH is

neutral.[8]

The neutralized waste should be collected in a properly labeled waste container for disposal.

Toxicology and Ecotoxicity
Toxicological Data
Specific quantitative toxicological data for tert-Butoxychlorodiphenylsilane is not readily

available. However, the acute toxicity of chlorosilanes is primarily due to the corrosive effects of

the hydrochloric acid formed upon hydrolysis.[7] Inhalation of chlorosilane vapors can cause

severe irritation to the respiratory tract, potentially leading to inflammation, edema, and

chemical burns.[5][9] Skin and eye contact can result in severe chemical burns.[5][9]

Exposure Route Effect

Inhalation

Severe irritation of the respiratory tract,

coughing, shortness of breath, and potential for

pulmonary edema.[9]

Skin Severe burns and tissue damage.[9]

Eyes
Severe burns, and potential for permanent eye

damage.[5]

Ingestion Severe burns to the gastrointestinal tract.[5]

No specific LD50 or LC50 data for tert-Butoxychlorodiphenylsilane was found in the

searched literature. The toxicological information is based on the general properties of

chlorosilanes.
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Ecotoxicity Data
No specific ecotoxicity data for tert-Butoxychlorodiphenylsilane was found. Due to its

reactivity with water to form hydrochloric acid, spills can lead to a localized decrease in the pH

of aquatic environments, which can be harmful to aquatic life.

Disposal Considerations
All waste containing tert-Butoxychlorodiphenylsilane must be treated as hazardous waste.

Quenched and neutralized solutions should be collected in a designated, properly labeled

hazardous waste container.

Contaminated solid materials, such as absorbent pads and used PPE, should be placed in a

sealed, labeled container for hazardous waste disposal.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Visualizations

tert-Butoxychlorodiphenylsilane

tert-Butoxydiphenylsilanol+ H₂O

Hydrochloric Acid (HCl)
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Click to download full resolution via product page

Caption: Hydrolysis of tert-Butoxychlorodiphenylsilane.
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Spill Occurs

Initial Response
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Caption: Workflow for tert-Butoxychlorodiphenylsilane spill cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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